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Compound of Interest

(R)-3-Bromo-pyrrolidine-1-
Compound Name: o
carboxylic acid tert-butyl ester

Cat. No.: B1517402

A Note on CAS Number 250249-74-2: Initial searches for CAS number 250249-74-2 did not
yield a specific, publicly documented chemical entity. It is highly probable that this is a
typographical error, and the intended compound is Rutin trihnydrate, which is assigned the
closely related CAS number 250249-75-3. This guide will, therefore, focus on the
comprehensive characterization and properties of Rutin trihydrate.

Introduction

Rutin trihydrate, a flavonoid glycoside, is a molecule of significant interest in the pharmaceutical
and nutraceutical industries.[1] Commonly found in a variety of plants, including buckwheat,
asparagus, and citrus fruits, it is recognized for its diverse biological activities.[1][2][3] As a
derivative of quercetin, Rutin trihydrate exhibits potent antioxidant and anti-inflammatory
properties, making it a compelling candidate for extensive research and development. This
guide provides a detailed overview of its chemical characterization, biological functions, and
analytical methodologies for its study.

Compound Identification and Physicochemical
Properties

Accurate identification is the cornerstone of any scientific investigation. Rutin trihydrate is also
known by several synonyms, which are crucial to recognize when reviewing literature and
sourcing materials.
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Identifier Value

CAS Number 250249-75-3[2][3][41[5]
Rutin (hydrate), Rutoside trihydrate, Quercetin-

Synonyms o ) o _
3-rutinoside trihydrate, Vitamin P trihydrate[4][5]
2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-
[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

IUPAC Name [[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-

oxan-2-ylJoxymethylJoxan-2-ylJoxy]-4H-

chromen-4-one;trihydrate

Molecular Formula

C27H30016 - 3H20[2][3][4]

Molecular Weight

664.56 g/mol [2][3][4][5]

InChl Key

NLLBWFFSGHKUSY-JPRRWYCFSA-N[1][2][4]

The physicochemical properties of a compound are critical for understanding its behavior in

various experimental settings, from formulation to biological assays.

Property Value

Appearance Light yellow powder[6]

Melting Point 195°C[6]

Solubility Soluble in DMSO and pyridine[6]
Purity (Typical) >94.0% (HPLC)[2]

Optical Activity

[0]20/D +9+2°, ¢ = 0.5% in absolute ethanol[2]
[3]

Storage

Room temperature, protect from light and

moisture[1][6]

Biological Activity and Mechanism of Action
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Rutin trihydrate exhibits a wide range of biological activities, with its antioxidant and anti-
inflammatory effects being the most extensively studied.

Antioxidant Properties

Rutin is a potent antioxidant that can scavenge free radicals and chelate metal ions.[1][6] This
activity is attributed to the phenolic hydroxyl groups in its structure, which can donate hydrogen
atoms to neutralize reactive oxygen species (ROS). By mitigating oxidative stress, rutin helps
protect cells from damage to lipids, proteins, and DNA.[6] This protective effect is fundamental
to its potential therapeutic applications in diseases associated with oxidative damage.

The mechanism of free radical scavenging can be visualized as follows:
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Caption: Rutin trihydrate's antioxidant mechanism.

Anti-inflammatory Effects

Chronic inflammation is a key driver of many diseases. Rutin has been shown to exert anti-
inflammatory effects by modulating various signaling pathways. For instance, it can inhibit the
production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and
lipoxygenase (LOX).

Other Biological Activities

Beyond its antioxidant and anti-inflammatory properties, research has indicated that rutin may
have a role in:

o Cardiovascular Health: By improving capillary function and reducing blood pressure.[2][3]
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» Neuroprotection: By protecting neurons from oxidative stress-induced damage.[1]

» Anticancer Activity: By inducing apoptosis and inhibiting cell proliferation in various cancer
cell lines.[1]

« Antidiabetic Effects: By inhibiting the formation of advanced glycation end products (AGES).
[71[8]

Analytical Characterization: High-Performance
Liquid Chromatography (HPLC)

The quantification and purity assessment of Rutin trihydrate are commonly performed using
High-Performance Liquid Chromatography (HPLC).[2] This technique separates components in
a mixture based on their differential partitioning between a stationary phase and a mobile
phase.

Rationale for HPLC

HPLC is the preferred method for analyzing Rutin trihydrate due to its high resolution,
sensitivity, and reproducibility. It allows for the accurate determination of purity and the
quantification of the analyte in various matrices, from raw materials to complex biological
samples.

Experimental Protocol for HPLC Analysis

The following is a general protocol for the HPLC analysis of Rutin trihydrate. It is important to
note that specific parameters may need to be optimized depending on the instrument and the
sample matrix.

Step 1: Preparation of Standard Solutions
o Accurately weigh approximately 10 mg of Rutin trihydrate reference standard.

e Dissolve in a suitable solvent, such as methanol or a mixture of methanol and water, to a
final concentration of 1 mg/mL. This will be the stock solution.
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e Prepare a series of calibration standards by serially diluting the stock solution to
concentrations ranging from, for example, 1 pg/mL to 100 pg/mL.

Step 2: Sample Preparation

e For bulk powder, dissolve a known amount in the mobile phase to a concentration within the
calibration range.

» For biological samples, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may
be necessary to remove interfering substances.

Step 3: HPLC Instrumentation and Conditions
e Column: A C18 reverse-phase column is typically used.

» Mobile Phase: A gradient elution is often employed, using a mixture of an agqueous phase
(e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol).

e Flow Rate: Typically 1.0 mL/min.
* Injection Volume: 10-20 pL.

o Detection: UV detection at a wavelength where rutin has maximum absorbance (around 254
nm or 354 nm).

o Column Temperature: Maintained at a constant temperature, for example, 30°C, to ensure
reproducibility.

Step 4: Data Analysis

o Construct a calibration curve by plotting the peak area of the standard solutions against their
known concentrations.

o Determine the concentration of Rutin trinydrate in the sample by interpolating its peak area
on the calibration curve.

o Assess the purity of the sample by calculating the percentage of the main peak area relative
to the total peak area.
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Caption: HPLC workflow for Rutin trihydrate analysis.
Handling and Storage
Proper handling and storage are essential to maintain the integrity of Rutin trihydrate.

e Storage: The compound should be stored at room temperature in a well-sealed container,
protected from light and moisture.[6]
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» Handling: When handling the powder, it is advisable to wear personal protective equipment,
including gloves, safety glasses, and a dust mask, to avoid inhalation and contact with skin
and eyes.[3]

 Stability: Rutin trinydrate is stable for at least two years after receipt when stored under the
recommended conditions.[6]

Conclusion

Rutin trinydrate (CAS No. 250249-75-3) is a multifaceted natural compound with significant
therapeutic potential. Its well-characterized antioxidant and anti-inflammatory properties,
coupled with a range of other biological activities, make it a subject of ongoing research in drug
discovery and development. A thorough understanding of its physicochemical properties and
the use of robust analytical methods like HPLC are crucial for advancing its scientific and
clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1517402#cas-number-250249-74-2-characterization-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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